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Compound of Interest

Compound Name: Dibutyltin diacetate

Cat. No.: B094193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dibutyltin diacetate (DBTDA) is an organotin compound utilized in various industrial and

laboratory applications. However, its handling necessitates a thorough understanding of its

toxicological profile and strict adherence to safety protocols. This guide provides an in-depth

overview of the health and safety considerations, experimental data, and recommended

procedures for working with Dibutyltin diacetate, ensuring the well-being of laboratory

personnel and the integrity of research.

Hazard Identification and Classification
Dibutyltin diacetate is classified as a hazardous substance with multiple toxicological

concerns. It is crucial to be aware of its potential health effects to implement appropriate safety

measures.

Primary Hazards:

Acute Toxicity: Fatal if swallowed and harmful if inhaled or absorbed through the skin.[1]

Skin and Eye Damage: Causes severe skin burns and serious eye damage.[2][3][4]

Respiratory Irritation: Causes irritation to the respiratory tract.[1]

Organ Toxicity: Causes damage to organs, particularly the thymus and liver, through single

or repeated exposure.[3]
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Reproductive Toxicity: May damage fertility or the unborn child.[3][4][5]

Mutagenicity: Suspected of causing genetic defects.[3][4][5]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[2][3][5]

Toxicological Data
Quantitative toxicological data for Dibutyltin diacetate is summarized in the tables below.

These values are critical for risk assessment and for planning experiments.

Table 1: Acute Toxicity Data

Route of Exposure Species Value Reference

Oral Rat LD50 = 32 mg/kg [1][3][4]

Oral Mouse LD50 = 46 mg/kg [1]

Dermal Rabbit LD50 = 2318 mg/kg [1][2][3]

Table 2: Ecotoxicity Data

Species Test Value Duration Reference

Oryzias latipes

(Japanese rice

fish)

LC50 3.76 mg/L 48 hours [2]

Signaling Pathways of Toxicity
Understanding the molecular mechanisms underlying Dibutyltin diacetate's toxicity is

essential for developing potential mitigation strategies and for interpreting experimental results.

Current research has identified its interaction with specific signaling pathways.

PPARγ/RXRα Signaling Pathway and Adipogenesis
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Dibutyltin diacetate has been shown to act as a partial agonist for Peroxisome Proliferator-

Activated Receptor gamma (PPARγ), a key regulator of adipogenesis.[1][2][5][6] This

interaction can induce the differentiation of preadipocytes into adipocytes.

Dibutyltin diacetate PPARγbinds and partially activates
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Start: Prepare for Handling

Assess Risks and Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area in Fume Hood

Weigh or Dispense
Dibutyltin diacetate

Conduct Experiment

Decontaminate Glassware and Surfaces

Dispose of Waste in
Designated Hazardous Waste Container

Doff PPE Correctly

Wash Hands Thoroughly

End: Secure Storage

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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